Cas no 1805106-34-6 (Methyl 2,5-bis(trifluoromethyl)-3-nitrobenzoate)

• Product Name: Methyl 2,5-bis(trifluoromethyl)-3-nitrobenzoate
• CAS No: 1805106-34-6
• MF: C₁₀H₅F₆NO₄
• MW: 317.141423940659
• CID: 4954696
• Update Time: 2025-06-15

Methyl 2,5-bis(trifluoromethyl)-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-bis(trifluoromethyl)-3-nitrobenzoate

• Inchi： 1S/C10H5F6NO4/c1-21-8(18)5-2-4(9(11,12)13)3-6(17(19)20)7(5)10(14,15)16/h2-3H,1H3
• InChI Key： PYXJJNCETBQGKU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(F)(F)F)=CC=1C(=O)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 415
• XLogP3: 3.4
• Topological Polar Surface Area: 72.1

Additional information on Methyl 2,5-bis(trifluoromethyl)-3-nitrobenzoate

Methyl 2,5-bis(trifluoromethyl)-3-nitrobenzoate (CAS No. 1805106-34-6): A Comprehensive Overview

Methyl 2,5-bis(trifluoromethyl)-3-nitrobenzoate, identified by its CAS number 1805106-34-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of nitroaromatics and features two key structural elements: trifluoromethyl groups and a nitro substituent. These features contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The presence of multiple trifluoromethyl groups enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the nitro group introduces reactivity that can be exploited in further chemical transformations. These characteristics have positioned Methyl 2,5-bis(trifluoromethyl)-3-nitrobenzoate as a compound of interest in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of nitroaromatic compounds as building blocks for drug discovery. The combination of electron-withdrawing groups like the nitro group and lipophilic substituents such as trifluoromethyl groups can lead to compounds with enhanced binding affinity and selectivity. Methyl 2,5-bis(trifluoromethyl)-3-nitrobenzoate exemplifies this trend, as it serves as a versatile precursor for synthesizing more complex molecules.

One of the most compelling applications of Methyl 2,5-bis(trifluoromethyl)-3-nitrobenzoate is in the field of oncology. Researchers have been exploring its potential as a precursor for kinase inhibitors, which are crucial in targeting various types of cancer. The trifluoromethyl group, in particular, has been shown to improve the metabolic stability and binding affinity of kinase inhibitors. This has led to several studies investigating the derivatives of Methyl 2,5-bis(trifluoromethyl)-3-nitrobenzoate as potential anticancer agents.

The pharmaceutical industry has also been interested in using Methyl 2,5-bis(trifluoromethyl)-3-nitrobenzoate for developing treatments against inflammatory diseases. The nitro group can be reduced to an amine, which can then be further functionalized to produce anti-inflammatory compounds. Recent studies have demonstrated that certain derivatives of this compound exhibit significant anti-inflammatory activity in preclinical models.

Beyond pharmaceutical applications, Methyl 2,5-bis(trifluoromethyl)-3-nitrobenzoate has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of electron-withdrawing groups like the nitro group can influence the electronic characteristics of materials derived from this compound.

The synthesis of Methyl 2,5-bis(trifluoromethyl)-3-nitrobenzoate involves multi-step organic reactions that highlight its complexity and synthetic challenge. Typically, it starts with the nitration of a precursor molecule followed by protection and functionalization steps to introduce the trifluoromethyl groups. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to achieve high yields and purity.

In conclusion, Methyl 2,5-bis(trifluoromethyl)-3-nitrobenzoate (CAS No. 1805106-34-6) is a multifaceted compound with significant applications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing various biologically active molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific and industrial contexts is likely to grow.